Cas no 18936-78-2 (Benz[c]acridine-7-carboxaldehyde,11-methyl-)

Benz[c]acridine-7-carboxaldehyde,11-methyl- structure
18936-78-2 structure
Product Name:Benz[c]acridine-7-carboxaldehyde,11-methyl-
CAS No:18936-78-2
MF:C19H13NO
MW:271.312624692917
CID:219294
PubChem ID:87857
Update Time:2025-04-19

Benz[c]acridine-7-carboxaldehyde,11-methyl- Chemical and Physical Properties

Names and Identifiers

    • Benz[c]acridine-7-carboxaldehyde,11-methyl-
    • 11-methylbenzo[c]acridine-7-carbaldehyde
    • Benz(c)acridine-7-carboxaldehyde, 11-methyl-
    • 11-Methylbenz(c)acridine-7-carboxaldehyde
    • 7-Formyl-11-methylbenz(c)acridine
    • 11-Methylbenz[c]acridine-7-carbaldehyde
    • 18936-78-2
    • DTXSID30172345
    • Inchi: 1S/C19H13NO/c1-12-5-4-8-15-17(11-21)16-10-9-13-6-2-3-7-14(13)19(16)20-18(12)15/h2-11H,1H3
    • InChI Key: UAFDEKZGXRWCOX-UHFFFAOYSA-N
    • SMILES: O=CC1C2C=CC=C(C)C=2N=C2C3C=CC=CC=3C=CC2=1

Computed Properties

  • Exact Mass: 271.09979
  • Monoisotopic Mass: 271.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 21
  • Rotatable Bond Count: 1
  • Complexity: 395
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 4.6
  • Topological Polar Surface Area: 30Ų

Experimental Properties

  • Density: 1.1363 (rough estimate)
  • Boiling Point: 414.4°C (rough estimate)
  • Refractive Index: 1.5000 (estimate)
  • PSA: 29.96
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